Cas no 1697084-99-3 (7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1697084-99-3
• MF: C₁₀H₁₂F₃N₃
• MW: 231.21759223938
• CID: 6285972
• PubChem ID: 136710083
• Update Time: 2025-05-23

7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118406
• 1697084-99-3

• Inchi： 1S/C10H12F3N3/c11-10(12,13)8-5-16-4-3-7(6-1-2-6)14-9(16)15-8/h5-7H,1-4H2,(H,14,15)
• InChI Key： NLZBLUMHNWTLJV-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C(=N1)NC(CC2)C1CC1)(F)F

Computed Properties

• Exact Mass: 231.09833188g/mol
• Monoisotopic Mass: 231.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

7-Cyclopropyl-2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1697084-99-3, known as 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities. This article provides an in-depth analysis of its chemical properties, synthesis methods, and applications in contemporary research.

Imidazo[1,2-a]pyrimidine is a heterocyclic aromatic compound that serves as a scaffold for various bioactive molecules. The presence of a cyclopropyl group at the 7th position and a trifluoromethyl substituent at the 2nd position introduces unique electronic and steric properties to the molecule. These features make it an intriguing candidate for exploring its role in medicinal chemistry and materials science.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidine derivatives in modulating key biological targets such as kinases and G-protein coupled receptors (GPCRs). The cyclopropyl group is known to enhance the molecule's lipophilicity and improve its binding affinity to target proteins. Meanwhile, the trifluoromethyl substituent contributes to increased stability and bioavailability due to its electron-withdrawing effects.

The synthesis of 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For instance, recent advancements in catalytic methods have enabled the use of transition metal catalysts to facilitate key transformations.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on several enzymes associated with inflammatory diseases and cancer progression. For example, studies published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit COX-2 enzymes with high specificity.

The integration of imidazo[1,2-a]pyrimidine into drug design strategies has opened new avenues for developing therapeutic agents against various diseases. Its structural versatility allows chemists to explore different substitution patterns and stereochemical configurations to optimize pharmacokinetic profiles.

Furthermore, the compound's potential applications extend beyond pharmacology into materials science. Its unique electronic properties make it a candidate for designing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent research in *Advanced Materials* highlighted its role in enhancing the efficiency of OLED devices by improving charge transport properties.

In conclusion, 7-cyclopropyl-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications across multiple disciplines. Continued research into its synthesis methods and biological activities will undoubtedly unlock new opportunities for innovation in both medicine and materials science.